Cas no 2034235-40-8 (2-(2,4-dichlorophenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide
• CAS No: 2034235-40-8
• MF: C₁₇H₁₇Cl₂NO₃S
• MW: 386.292781591415
• CID: 6089292
• PubChem ID: 121016564
• Update Time: 2025-06-13

2-(2,4-dichlorophenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide
• 2034235-40-8
• AKOS026687186
• 2-(2,4-dichlorophenoxy)-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)acetamide
• 2-(2,4-dichlorophenoxy)-N-(4-thiophen-2-yloxan-4-yl)acetamide
• F6204-0952
• 2-(2,4-dichlorophenoxy)-N-[4-(thiophen-2-yl)oxan-4-yl]acetamide

• Inchi： 1S/C17H17Cl2NO3S/c18-12-3-4-14(13(19)10-12)23-11-16(21)20-17(5-7-22-8-6-17)15-2-1-9-24-15/h1-4,9-10H,5-8,11H2,(H,20,21)
• InChI Key： AXHSJUULHJSWCJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NC1(C2=CC=CS2)CCOCC1)=O)Cl

Computed Properties

• Exact Mass: 385.0306200g/mol
• Monoisotopic Mass: 385.0306200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.8Ų

Additional information on 2-(2,4-dichlorophenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide

Introduction to Compound with CAS No. 2034235-40-8 and Product Name: 2-(2,4-dichlorophenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide

The compound with the CAS number 2034235-40-8 and the product name 2-(2,4-dichlorophenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The unique combination of functional groups in its molecular structure, including the 2,4-dichlorophenoxy and thiophen-2-yl moieties, contributes to its distinctive chemical properties and biological interactions.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The 2-(2,4-dichlorophenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide molecule has been extensively studied for its potential applications in medicinal chemistry. Its structure incorporates elements that are known to enhance binding affinity and selectivity, making it a promising candidate for further development. The presence of the oxan-4-ylacetamide group adds another layer of complexity, which can influence both its solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been particularly interested in its interaction with various enzymes and receptors that are implicated in human diseases. The thiophen-2-yl group, in particular, has been shown to modulate the activity of several key biological targets. This has led to numerous studies exploring its role in inhibiting or activating specific pathways, which could have therapeutic implications in conditions such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of 2-(2,4-dichlorophenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide involves a multi-step process that requires precise control over reaction conditions. The 2,4-dichlorophenoxy moiety is typically introduced early in the synthesis, followed by the incorporation of the thiophen-2-yl group. The final step involves the formation of the oxan-4-ylacetamide linkage, which is critical for achieving the desired biological activity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research and development.

Recent studies have highlighted the importance of structural optimization in enhancing the efficacy and safety of pharmaceutical compounds. The 2-(2,4-dichlorophenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide molecule has been subjected to rigorous computational and experimental studies to understand its interactions at a molecular level. These studies have provided valuable insights into how modifications to its structure can influence its pharmacokinetic properties. For instance, changes to the substitution pattern on the thiophen ring or the position of chlorine atoms on the aromatic ring can significantly alter its binding affinity and metabolic stability.

The potential applications of this compound extend beyond traditional therapeutic areas. Researchers are exploring its use in agrochemicals and industrial processes where its unique chemical properties could be leveraged. For example, derivatives of this molecule may exhibit herbicidal or fungicidal activity due to their structural similarity to known bioactive compounds. Additionally, its stability under various environmental conditions makes it a candidate for use in specialty chemicals where long-term performance is essential.

In conclusion, the compound with CAS No. 2034235-40-8 and product name 2-(2,4-dichlorophenoxy)-N-4-(thiophen-2-ylo)xan - - - - - - - - - - - - acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional groups make it a promising candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new applications for this molecule, underscoring its importance in both academic and industrial settings.